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Introduction

9-B-D-Arabinofuranosyladenosine 5'-triphosphate (Ara-ATP) is a cytotoxic analogue of
deoxyadenosine triphosphate (dATP). Its unique structure, featuring an arabinose sugar
instead of deoxyribose, makes it a powerful tool for investigating the mechanisms of DNA
synthesis and the cellular responses to DNA damage. Ara-ATP functions primarily by inhibiting
DNA polymerases and terminating DNA chain elongation after its incorporation.[1] This
application note provides a comprehensive overview of Ara-ATP's mechanism, its applications
in research, and detailed protocols for its use in both in vitro and cell-based assays.

Mechanism of Action
Ara-ATP exerts its effects through a dual mechanism:

o Competitive Inhibition: Ara-ATP competes with the natural substrate, dATP, for the active site
of DNA polymerases.[2][3] The affinity of Ara-ATP varies between different types of
polymerases, allowing it to be used for dissecting the roles of specific enzymes in DNA
replication and repair processes.[1][3]

« Chain Termination: Once incorporated into a growing DNA strand, the 3'-hydroxyl group of
the arabinose sugar is in a trans position relative to the 2'-hydroxyl. This stereochemistry
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hinders the formation of a subsequent phosphodiester bond by most DNA polymerases,
leading to the termination of DNA chain elongation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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